![molecular formula C8H14ClN3O B6259887 [5-(propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride CAS No. 2230806-89-8](/img/new.no-structure.jpg)
[5-(propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride
Overview
Description
[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride is a versatile chemical compound used in scientific research. Its unique properties make it an excellent candidate for various applications, including drug discovery and material synthesis. The compound has a molecular weight of 203.7 g/mol and is identified by the CAS number 2230806-89-8 .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [5-(propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride typically involves the reaction of 5-(propan-2-yloxy)pyrazine with methanamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to ensure cost-effectiveness and scalability. The reaction is monitored using advanced analytical techniques to ensure consistency and quality of the final product .
Chemical Reactions Analysis
Types of Reactions
[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced products.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure high selectivity and yield .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .
Scientific Research Applications
[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride has a wide range of scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Employed in the study of biological pathways and interactions.
Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of advanced materials and as a reagent in various industrial processes.
Mechanism of Action
The mechanism of action of [5-(propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound binds to target proteins or enzymes, modulating their activity and leading to the desired biological or chemical effect. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to [5-(propan-2-yloxy)pyrazin-2-yl]methanamine hydrochloride include other pyrazine derivatives and methanamine-based compounds. Examples include:
Uniqueness
What sets this compound apart is its unique combination of functional groups, which confer specific chemical and biological properties. This makes it particularly valuable in research and industrial applications where these properties are desired.
Properties
CAS No. |
2230806-89-8 |
|---|---|
Molecular Formula |
C8H14ClN3O |
Molecular Weight |
203.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
